Cas no 84978-67-6 (5-(Fur-2-yl)-1H-pyrazol-3-ylmethanol)

• Product Name: 5-(Fur-2-yl)-1H-pyrazol-3-ylmethanol
• CAS No: 84978-67-6
• MF: C₈H₈N₂O₂
• MW: 164.161321640015
• MDL: MFCD07368534
• CID: 719814
• PubChem ID: 7060534
• Update Time: 2025-04-19

5-(Fur-2-yl)-1H-pyrazol-3-ylmethanol Chemical and Physical Properties

Names and Identifiers

• (5-(Furan-2-yl)-1H-pyrazol-3-yl)methanol
• [3-(furan-2-yl)-1H-pyrazol-5-yl]methanol
• [5-(2-furyl)-1H-pyrazol-3-yl]methanol
• 1H-Pyrazole-3-methanol,5-(2-furanyl)-
• [5-(furan-2-yl)-1H-pyrazol-3-yl]methanol
• 3(5)-hydroxymethyl-5(3)-(2-furyl)pyrazole
• CS-0317106
• [5-(2-Furyl)-1H-pyrazol-4-yl]methanol
• SB61436
• DB-010359
• J-501509
• AKOS006345731
• MFCD07368534
• AKOS005351017
• 2-[3-(Hydroxymethyl)-1H-pyrazol-5-yl]furan
• [5-(FURAN-2-YL)-2H-PYRAZOL-3-YL]METHANOL
• 84978-67-6
• PS-5161
• DTXSID60427618
• (5-(2-Furyl)-1H-pyrazol-3-yl)methanol
• (3-(Furan-2-yl)-1H-pyrazol-5-yl)methanol
• 5-(Fur-2-yl)-1H-pyrazol-3-ylmethanol

• MDL： MFCD07368534
• Inchi： 1S/C8H8N2O2/c11-5-6-4-7(10-9-6)8-2-1-3-12-8/h1-4,11H,5H2,(H,9,10)
• InChI Key： NBADTAIDQSLLHA-UHFFFAOYSA-N
• SMILES： O1C=CC=C1C1C=C(CO)NN=1

Computed Properties

• Exact Mass: 164.05900
• Monoisotopic Mass: 164.058577502g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 154
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 62Ų

Experimental Properties

• Density: 1.335
• Melting Point: 159 °C
• Boiling Point: 400.8°C at 760 mmHg
• Flash Point: 196.2°C
• Refractive Index: 1.601
• PSA: 62.05000
• LogP: 1.16200

5-(Fur-2-yl)-1H-pyrazol-3-ylmethanol Security Information

• Hazard Statement： Harmful